Cas no 1040656-34-5 (2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-methylphenyl)acetamide
• CAS No: 1040656-34-5
• MF: C₂₆H₂₂N₄O₂
• MW: 422.478485584259
• CID: 5385770
• Update Time: 2025-05-19

2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-N-(2-methylphenyl)-4-oxo-3-(phenylmethyl)-5H-pyrimido[5,4-b]indole-5-acetamide
• 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C26H22N4O2/c1-18-9-5-7-13-21(18)28-23(31)16-30-22-14-8-6-12-20(22)24-25(30)26(32)29(17-27-24)15-19-10-3-2-4-11-19/h2-14,17H,15-16H2,1H3,(H,28,31)
• InChI Key： OLWMSOAWVLHHQT-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)C2=C(C=CC=C2)C2N=CN(CC3=CC=CC=C3)C(=O)C1=2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-methylphenyl)acetamide

2-{3-Benzyl-4-Oxo-3H,4H,5H-Pyrimido[5,4-B]Indol-5-Yl}-N-(2-Methylphenyl)Acetamide: A Comprehensive Overview

In the realm of advanced chemical research, the compound with CAS No. 1040656-34-5, known as 2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(2-methylphenyl)acetamide, has emerged as a significant molecule of interest. This compound belongs to the class of pyrimidoindole derivatives, which have garnered attention due to their unique structural features and potential bioactivity. The molecule's structure incorporates a pyrimido[5,4-b]indole core, a benzyl group attached at the 3-position, and an N-(2-methylphenyl)acetamide substituent at the 2-position. These structural elements collectively contribute to its intriguing chemical properties and biological activities.

The synthesis of this compound involves a multi-step process that combines principles of organic chemistry, including cross-coupling reactions, oxidation, and amidation. Recent advancements in catalytic methodologies have enabled researchers to optimize the synthesis pathway, enhancing both yield and purity. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving efficient coupling reactions during the synthesis process. These improvements have not only streamlined production but also opened avenues for further structural modifications to explore its pharmacological potential.

From a pharmacological standpoint, this compound exhibits promising activity in several therapeutic areas. Studies have demonstrated its potential as an antitumor agent, with selective cytotoxicity against various cancer cell lines. The mechanism underlying this activity is believed to involve interference with key cellular processes such as cell cycle regulation and apoptosis induction. Additionally, preclinical data suggest that this compound may possess anti-inflammatory properties, making it a candidate for treating conditions characterized by chronic inflammation.

One of the most recent breakthroughs in understanding this compound's biological activity involves its interaction with specific molecular targets. Researchers have identified that it acts as a modulator of protein kinases, which are critical regulators of cellular signaling pathways. This modulation could potentially be harnessed to develop targeted therapies for diseases where kinase activity is dysregulated, such as certain types of cancers and neurodegenerative disorders.

The structural versatility of this compound also lends itself to applications beyond traditional drug discovery. For instance, its ability to form stable complexes with biomolecules has been explored in the context of biosensor development and drug delivery systems. Recent studies have highlighted its potential as a scaffold for designing nanoparticles that can enhance drug solubility and bioavailability.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) have been instrumental in confirming the compound's molecular structure and purity. These analytical tools have also facilitated the elucidation of its stereochemical properties, which are crucial for understanding its pharmacokinetic behavior.

Looking ahead, ongoing research is focused on expanding the functional groups within the pyrimidoindole framework to enhance its bioactivity further. The incorporation of additional substituents at strategic positions is expected to improve both its potency and selectivity towards specific biological targets. Collaborative efforts between chemists and biologists are also underway to explore its efficacy in preclinical models of diseases such as Alzheimer's disease and rheumatoid arthritis.

In conclusion, the compound with CAS No. 1040656-34-5 represents a compelling example of how innovative synthetic strategies and cutting-edge biological insights can converge to advance drug discovery efforts. Its unique structure and diverse functional groups make it a valuable tool for exploring novel therapeutic interventions across multiple disease domains.